molecular formula C16H10BrCl2N3 B6347621 4-(3-Bromophenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine CAS No. 1354927-34-6

4-(3-Bromophenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine

Cat. No. B6347621
CAS RN: 1354927-34-6
M. Wt: 395.1 g/mol
InChI Key: WIIXRKJQQMMXAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Bromophenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine, abbreviated as 4-Br-6-DCP, is a heterocyclic compound belonging to the pyrimidine family. It is an aromatic compound with a five-membered ring containing two nitrogen atoms, two carbon atoms and one bromine atom. 4-Br-6-DCP has been studied for its potential applications in various scientific fields, and has been found to have a wide range of biological activities.

Scientific Research Applications

4-Br-6-DCP has been studied for its potential applications in various scientific fields, including drug discovery, material science, and biotechnology. In drug discovery, 4-Br-6-DCP has been studied for its potential as an anti-cancer drug candidate, as well as for its potential anti-inflammatory and anti-microbial activities. In material science, 4-Br-6-DCP has been studied for its potential applications as a building block for organic electronic materials. In biotechnology, 4-Br-6-DCP has been studied for its potential applications as an enzyme inhibitor.

Mechanism of Action

The mechanism of action of 4-Br-6-DCP is not yet fully understood. However, it is believed that the compound binds to specific enzymes or receptors, which then triggers a cascade of biochemical events that result in the desired biological effect.
Biochemical and Physiological Effects
4-Br-6-DCP has been found to have a wide range of biological activities. In vitro studies have demonstrated that the compound has anti-inflammatory, anti-microbial, and anti-cancer activities, as well as the ability to inhibit certain enzymes. In vivo studies have demonstrated that 4-Br-6-DCP is capable of inducing apoptosis in cancer cells, as well as reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Br-6-DCP in laboratory experiments is that it is relatively easy to synthesize. The compound is also relatively stable, and can be stored for extended periods of time. However, the compound is not water-soluble, which may limit its use in certain experiments.

Future Directions

Future research on 4-Br-6-DCP could focus on further elucidating the compound's mechanism of action, as well as exploring its potential applications in drug discovery and material science. Additionally, further research could be conducted to explore the compound's potential as an enzyme inhibitor, as well as its potential to induce apoptosis in cancer cells. Finally, further research could be conducted to explore the potential of 4-Br-6-DCP as an anti-inflammatory and anti-microbial agent.

Synthesis Methods

The synthesis of 4-Br-6-DCP has been achieved through various methods, including the reaction of 3-bromophenol with 3,4-dichlorobenzonitrile in the presence of a base such as sodium hydroxide. The reaction produces the desired compound in good yield. Other methods of synthesis include the reaction of 3-bromophenol with 3,4-dichlorobenzonitrile in the presence of a palladium catalyst, and the reaction of 3-bromophenol with 3,4-dichlorobenzonitrile in the presence of a copper catalyst.

properties

IUPAC Name

4-(3-bromophenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10BrCl2N3/c17-11-3-1-2-9(6-11)14-8-15(22-16(20)21-14)10-4-5-12(18)13(19)7-10/h1-8H,(H2,20,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WIIXRKJQQMMXAO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Br)C2=CC(=NC(=N2)N)C3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10BrCl2N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-Bromophenyl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.